[3-(dimethylamino)-2-phenyl-2-propen-1-ylidene]malononitrile

• IUPAC Name: 2-[(Z)-3-(dimethylamino)-2-phenylprop-2-enylidene]propanedinitrile
• InChI: InChI=1S/C14H13N3/c1-17(2)11-14(8-12(9-15)10-16)13-6-4-3-5-7-13/h3-8,11H,1-2H3/b14-11-
• InChI Key: DQIAPPLLXFJIHN-KAMYIIQDSA-N
• Canonical SMILES: CN(C)C=C(C=C(C#N)C#N)C1=CC=CC=C1
• Isomeric SMILES: CN(C)/C=C(/C=C(C#N)C#N)\C1=CC=CC=C1
• Molecular Formula: C14H13N3
• Molecular Weight: 223.27 g/mol

Description

[3-(dimethylamino)-2-phenyl-2-propen-1-ylidene]malononitrile, commonly known as DAPMA, is an organic compound that has been widely used in scientific research for its unique properties. DAPMA belongs to the class of push-pull chromophores and is known for its strong electron-donating and electron-withdrawing abilities, which make it an excellent candidate for various applications.

Mechanism of Action

The mechanism of action of DAPMA is based on its unique electron-donating and electron-withdrawing abilities. DAPMA can act as an electron donor or acceptor depending on the surrounding environment. This property makes it an excellent candidate for various applications, including nonlinear optics and biological imaging.
Biochemical and Physiological Effects:
DAPMA has been shown to have minimal toxicity and low cytotoxicity, making it an excellent candidate for biological applications. Moreover, DAPMA has been shown to have good cell permeability, allowing it to penetrate cell membranes and interact with intracellular targets.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DAPMA in lab experiments is its strong electron-donating and electron-withdrawing abilities, which make it an excellent candidate for various applications. Moreover, DAPMA has been shown to have minimal toxicity and low cytotoxicity, making it an excellent candidate for biological applications. However, one of the limitations of using DAPMA is its relatively high cost compared to other organic compounds.

Future Directions

There are several future directions for the use of DAPMA in scientific research. One potential application is in the field of optoelectronics, where DAPMA can be used as a building block for the development of new materials with unique optical properties. Moreover, DAPMA can be used as a fluorescent probe for biological imaging, where it can be used to study various biological processes in real-time. Additionally, DAPMA can be used as a drug delivery system, where it can be used to deliver drugs to specific targets in the body. Overall, the unique properties of DAPMA make it an excellent candidate for various applications in scientific research.

Synthesis Methods

DAPMA can be synthesized using various methods, including the Knoevenagel condensation reaction and the Michael addition reaction. The Knoevenagel condensation reaction involves the reaction of malononitrile with an aldehyde or ketone in the presence of a base catalyst. On the other hand, the Michael addition reaction involves the reaction of an enamine with an α,β-unsaturated carbonyl compound. Both methods have been widely used to synthesize DAPMA with high yields and purity.

Scientific Research Applications

DAPMA has been extensively used in scientific research for various applications, including nonlinear optics, photochemistry, and biological imaging. DAPMA exhibits strong absorption in the visible and near-infrared regions, making it an excellent candidate for nonlinear optical applications. Moreover, DAPMA has been used as a fluorescent probe for biological imaging due to its strong fluorescence properties.